![molecular formula C11H10ClNO2S B2563154 4-(3-Chlorophenyl)-2-methyl-3,5-thiomorpholinedione CAS No. 344265-67-4](/img/structure/B2563154.png)
4-(3-Chlorophenyl)-2-methyl-3,5-thiomorpholinedione
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Overview
Description
4-(3-Chlorophenyl)-2-methyl-3,5-thiomorpholinedione is a useful research compound. Its molecular formula is C11H10ClNO2S and its molecular weight is 255.72. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The compound has been involved in the synthesis and spectroscopic characterization of complex molecules. For example, Co(III) complexes with morpholine, pyrrolidine, and piperidine have been synthesized and characterized by various spectroscopic techniques, highlighting the utility of similar compounds in developing materials with specific chemical properties (Amirnasr et al., 2001).
Antimicrobial Applications
Derivatives similar to "4-(3-Chlorophenyl)-2-methyl-3,5-thiomorpholinedione" have been explored for their antimicrobial properties. For instance, thiomorpholine derivatives have shown potential in the development of new bioactive molecules with antimicrobial activity (Kardile & Kalyane, 2010).
Material Science and Optoelectronics
Research has extended into the exploration of optoelectronic, nonlinear, and charge transport properties of hydroquinoline derivatives. Studies indicate that compounds with similar structures could be efficient multifunctional materials due to their desirable electronic and optical properties (Irfan et al., 2020).
Organic Chemistry and Reaction Mechanisms
The compound's structural relatives have been used to develop new routes to complex organic molecules, demonstrating the versatility of these compounds in organic synthesis and reaction mechanism studies. For example, new pathways to benzothiophenes and isothiazoles have been established, showcasing the role of similar molecules in advancing organic chemistry (Emayan et al., 1997).
Photocatalysis and Environmental Applications
The photocatalytic activity of related compounds towards the reduction of CO2 to CO has been investigated, pointing to their potential in environmental applications and sustainable chemistry practices (Schneider et al., 2011).
Mechanism of Action
Target of Action
Similar compounds such as pyrazole-bearing compounds are known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities .
Mode of Action
Compounds with similar structures, such as carbonyl cyanide m-chlorophenyl hydrazone (cccp), act as chemical inhibitors of oxidative phosphorylation . They function as nitriles, hydrazones, and protonophores, causing the gradual destruction of living cells .
Biochemical Pathways
Similar compounds have been shown to affect oxidative stress pathways . They can increase the production of reactive oxygen species (ROS) and free radicals, which can lead to cellular damage .
Pharmacokinetics
Similar compounds have been shown to have low oral bioavailability due to extensive hepatic first-pass effect .
Result of Action
Similar compounds have been shown to cause the gradual destruction of living cells and death of the organism .
Action Environment
Similar compounds have been shown to have their actions influenced by the environment in which they are administered .
Properties
IUPAC Name |
4-(3-chlorophenyl)-2-methylthiomorpholine-3,5-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO2S/c1-7-11(15)13(10(14)6-16-7)9-4-2-3-8(12)5-9/h2-5,7H,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUTHGDAELYFYDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)N(C(=O)CS1)C2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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